BENGHE Foundational & Exploratory

Check Availability & Pricing

But-2-ene-1,3-diol (CAS 62539-54-2): A Technical
Whitepaper

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: But-2-ene-1,3-diol

Cat. No.: B15448487

Disclaimer: Publicly available scientific literature and databases contain limited specific
experimental data for But-2-ene-1,3-diol (CAS 62539-54-2). This guide provides a
comprehensive overview based on established principles and data for structurally related
unsaturated diols. The experimental protocols and data presented are illustrative and may
require optimization for this specific compound.

Introduction

Unsaturated diols are a class of organic compounds containing two hydroxyl groups and at
least one carbon-carbon double bond. Their unique chemical architecture, combining the
reactivity of alkenes and alcohols, makes them valuable intermediates in organic synthesis and
building blocks for novel materials. But-2-ene-1,3-diol, an example of an allylic diol, possesses
a structural motif that suggests potential applications in areas such as polymer chemistry and
as a precursor for fine chemicals. Despite its potential, detailed technical information regarding
its synthesis, properties, and biological activity is scarce in peer-reviewed literature. This
whitepaper aims to provide a technical guide for researchers, scientists, and drug development
professionals by consolidating the known information on But-2-ene-1,3-diol and presenting
generalized methodologies for the synthesis, purification, and characterization of similar
unsaturated diols.

Chemical and Physical Properties

The fundamental properties of But-2-ene-1,3-diol have been computed and are available in
public databases.[1] A summary of these properties is presented in Table 1. Experimental
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spectroscopic data is not readily available; however, standard analytical techniques such as
Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS)
would be essential for its characterization. For comparison, isomers of butenediols have been
characterized using these methods.[2]

Table 1: Computed Physicochemical Properties of But-2-ene-1,3-diol[1]

Property Value

Molecular Formula C4H802
Molecular Weight 88.11 g/mol
IUPAC Name but-2-ene-1,3-diol
CAS Number 62539-54-2
Topological Polar Surface Area 40.5 Az

Hydrogen Bond Donor Count 2

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 2

XLogP3-AA -0.4

Synthesis Methodologies

While a specific, detailed synthesis protocol for But-2-ene-1,3-diol is not documented in the
searched literature, general methods for the synthesis of allylic and 1,3-diols can be adapted. A
plausible and common approach involves the selective reduction of an appropriate a,3-
unsaturated (-keto ester or a related dicarbonyl compound.

General Experimental Protocol: Reduction of an a,f3-
Unsaturated (3-Keto Ester

The synthesis of a 1,3-diol can be achieved through the stereoselective reduction of a 3-keto
ester.[3] Chemoenzymatic methods, employing oxidoreductases, offer a green and highly
selective route to chiral diols.[4][5]
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Materials:

a,B-Unsaturated 3-keto ester precursor

Reducing agent (e.g., Sodium borohydride, Lithium aluminum hydride, or an appropriate
enzyme/whole-cell biocatalyst)[3][6]

Anhydrous solvent (e.g., Tetrahydrofuran, Ethanol)
Buffer solution (for enzymatic reactions)
Quenching agent (e.g., water, dilute acid)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Reaction Setup: A solution of the a,B-unsaturated [3-keto ester is prepared in an appropriate
anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon). For enzymatic
reductions, the substrate is added to a buffered aqueous solution containing the biocatalyst.

Reduction: The reducing agent is added portion-wise to the solution at a controlled
temperature (typically O °C to room temperature). The reaction progress is monitored by a
suitable technique, such as Thin Layer Chromatography (TLC) or High-Performance Liquid
Chromatography (HPLC).

Workup: Once the reaction is complete, it is carefully quenched by the slow addition of water
or a dilute acid. The product is then extracted into an organic solvent.

Purification: The combined organic extracts are washed, dried over an anhydrous drying
agent, and the solvent is removed under reduced pressure. The crude product is then
purified.
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Synthesis Workflow
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Caption: Generalized workflow for the synthesis of an unsaturated diol.

Purification and Analysis

The purification of diols is commonly achieved using chromatographic techniques. Due to their
polar nature, normal-phase chromatography using a diol-functionalized silica gel column can
be particularly effective.[7][8]

General Experimental Protocol: Chromatographic
Purification

Materials:

e Crude diol product

« Silica gel or Diol-functionalized silica gel

e Solvent system (e.g., Hexane/Ethyl Acetate or Dichloromethane/Methanol)
Procedure:

e Column Preparation: A chromatography column is packed with the chosen stationary phase
(e.g., silica gel).

e Sample Loading: The crude product is dissolved in a minimal amount of the mobile phase
and loaded onto the column.

e Elution: The column is eluted with a solvent system of increasing polarity. Fractions are
collected and analyzed by TLC to identify those containing the pure product.
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e Solvent Removal: Fractions containing the pure diol are combined, and the solvent is
removed under reduced pressure to yield the purified product.

Purification Workflow
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Caption: Generalized workflow for the purification of an unsaturated diol.

Safety and Toxicology

Specific toxicological data for But-2-ene-1,3-diol is not available. However, data for related
compounds such as 1,4-butanediol and other alkane diols can provide some guidance on
handling and safety. 1,4-Butanediol exhibits low acute toxicity via inhalation and dermal routes
but moderate oral toxicity.[9][10] It can cause irritation to the skin, eyes, and respiratory system.
[10] Some diols may also have effects on the central nervous system.[10]

General Safety Precautions:

Handle in a well-ventilated area, preferably in a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Avoid inhalation of vapors and contact with skin and eyes.

Store in a cool, dry, and well-ventilated place away from incompatible materials.

Potential Applications in Research and Drug
Development
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While no specific applications for But-2-ene-1,3-diol are documented, unsaturated diols, in
general, are versatile building blocks in organic synthesis. They can be used in the synthesis
of:

o Polymers: Unsaturated diols are used as monomers in the production of polyesters and
polyurethanes.[11]

o Heterocyclic Compounds: The diol and alkene functionalities can be manipulated to form
various heterocyclic structures, which are common motifs in pharmaceuticals.

o Chiral Ligands: Chiral diols are valuable as ligands in asymmetric catalysis.[12][13]

The presence of both nucleophilic hydroxyl groups and an electrophilic double bond (upon
activation) in But-2-ene-1,3-diol makes it a candidate for various synthetic transformations.

Conclusion

But-2-ene-1,3-diol is a chemical entity with potential utility in synthetic chemistry, yet it remains
largely unexplored in the scientific literature. This whitepaper has provided a framework for
approaching its study by summarizing its computed properties and presenting generalized,
adaptable protocols for its synthesis, purification, and handling based on established
knowledge of similar unsaturated diols. Further research is needed to determine the specific
experimental conditions for the synthesis of But-2-ene-1,3-diol, to fully characterize its
physical and chemical properties, and to explore its potential biological activities and
applications. The lack of data represents a clear research gap and an opportunity for new
discoveries in the field of organic chemistry and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. But-2-ene-1,3-diol | C4H802 | CID 71385431 - PubChem [pubchem.ncbi.nlm.nih.gov]

e 2. docbrown.info [docbrown.info]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15448487?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/28486802/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10955598/
https://pubs.acs.org/doi/10.1021/acsomega.3c07948
https://www.benchchem.com/product/b15448487?utm_src=pdf-body
https://www.benchchem.com/product/b15448487?utm_src=pdf-body
https://www.benchchem.com/product/b15448487?utm_src=pdf-body
https://www.benchchem.com/product/b15448487?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/But-2-ene-1_3-diol
https://docbrown.info/page06/isomers/isom-c4h8o2.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15448487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

3. Asymmetric reduction of ketones and [3-keto esters by (S)-1-phenylethanol
dehydrogenase from denitrifying bacterium Aromatoleum aromaticum - PMC
[pmc.ncbi.nlm.nih.gov]

4. One-pot chemoenzymatic synthesis of chiral 1,3-diols using an enantioselective aldol
reaction with chiral Zn2+ complex catalysts and enzymatic reduction using oxidoreductases
with cofactor regeneration - PubMed [pubmed.ncbi.nim.nih.gov]

5. Dicarbonyl reduction by single enzyme for the preparation of chiral diols - Chemical
Society Reviews (RSC Publishing) [pubs.rsc.org]

6. pubs.acs.org [pubs.acs.org]

7. hawach.com [hawach.com]

8. Diol HPLC Column and C30 HPLC Column - Hawach [hawachhplccolumn.com]
9. industrialchemicals.gov.au [industrialchemicals.gov.au]

10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

11. Synthesis and Characterization of Diol-Based Unsaturated Polyesters: Poly(diol
fumarate) and Poly(diol fumarate-co-succinate) - PubMed [pubmed.ncbi.nim.nih.gov]

12. New Strategy for the Synthesis of Some Valuable Chiral 1,3-Diols with High Enantiomeric
Purity: New Organocatalyst, Asymmetric Aldol Reaction, and Reduction - PMC
[pmc.ncbi.nlm.nih.gov]

13. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [But-2-ene-1,3-diol (CAS 62539-54-2): A Technical
Whitepaper]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15448487#but-2-ene-1-3-diol-cas-number-62539-54-
2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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